N-(tert-butyl)-2-(4-morpholinyl)acetamide

• Molecular Formula: C10H20N2O2
• Molecular Weight: 200.28 g/mol
• IUPAC Name: N-tert-butyl-2-morpholin-4-ylacetamide
• InChI: InChI=1S/C10H20N2O2/c1-10(2,3)11-9(13)8-12-4-6-14-7-5-12/h4-8H2,1-3H3,(H,11,13)
• InChI Key: CRJVMTRIWMZMPF-UHFFFAOYSA-N
• SMILES: CC(C)(C)NC(=O)CN1CCOCC1

Description

N-(tert-butyl)-2-(4-morpholinyl)acetamide, also known as BMA-115, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as N-substituted morpholines and has been shown to exhibit a range of biological activities that make it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of N-(tert-butyl)-2-(4-morpholinyl)acetamide is not fully understood, but it is believed to act on multiple targets within cells. It has been shown to modulate the activity of enzymes such as caspases and phosphatases, as well as affecting the expression of genes involved in cell survival and death pathways.
Biochemical and Physiological Effects
Studies have shown that this compound can exert a range of biochemical and physiological effects on cells. It has been shown to inhibit the activity of enzymes involved in the production of reactive oxygen species (ROS), which can cause oxidative damage to cells. It has also been shown to increase the expression of proteins involved in the regulation of cell cycle progression and DNA repair.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(tert-butyl)-2-(4-morpholinyl)acetamide in lab experiments is its relatively low toxicity compared to other compounds with similar biological activity. It is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation is that its exact mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on N-(tert-butyl)-2-(4-morpholinyl)acetamide. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are needed to fully understand its mechanism of action and to determine its efficacy in animal models and clinical trials. Another area of interest is its potential as an anti-cancer agent, with further studies needed to determine its effectiveness against different types of cancer cells. Additionally, this compound could be investigated for its potential to modulate other biological pathways, such as inflammation and immune function.

Synthesis Methods

The synthesis of N-(tert-butyl)-2-(4-morpholinyl)acetamide involves the reaction of tert-butylamine with 4-morpholinylacetic acid in the presence of a coupling agent such as DCC (dicyclohexylcarbodiimide). The resulting product is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

N-(tert-butyl)-2-(4-morpholinyl)acetamide has been the subject of numerous scientific studies due to its potential applications in the fields of neuroscience and cancer research. In particular, it has been shown to exhibit neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's. It has also been investigated for its potential as an anti-cancer agent, with studies showing that it can induce apoptosis (programmed cell death) in cancer cells.